4-Methyl-2-(piperidin-4-ylmethyl)-1,3-thiazole-5-carboxylic acid;dihydrochloride

• IUPAC Name: 4-methyl-2-(piperidin-4-ylmethyl)-1,3-thiazole-5-carboxylic acid;dihydrochloride
• InChI: InChI=1S/C11H16N2O2S.2ClH/c1-7-10(11(14)15)16-9(13-7)6-8-2-4-12-5-3-8;;/h8,12H,2-6H2,1H3,(H,14,15);2*1H
• InChI Key: MMGQWRFXNZOKGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)CC2CCNCC2)C(=O)O.Cl.Cl
• Molecular Formula: C11H18Cl2N2O2S
• Molecular Weight: 313.2 g/mol

Description

4-Methyl-2-(piperidin-4-ylmethyl)-1,3-thiazole-5-carboxylic acid;dihydrochloride, also known as MPTC, is a chemical compound that has been extensively studied for its potential use in scientific research. MPTC is a thiazole derivative that has been shown to have promising activities in various in vitro and in vivo assays.

Scientific Research Applications

Synthesis and Biological Activity

Research in the field of medicinal chemistry has led to the synthesis of various derivatives and analogs related to "4-Methyl-2-(piperidin-4-ylmethyl)-1,3-thiazole-5-carboxylic acid dihydrochloride," showcasing a broad spectrum of biological activities. These activities include antimicrobial properties and potential as anticancer agents. For instance:

• Antimicrobial Activity : The synthesis and evaluation of new pyridine derivatives have demonstrated variable and modest activity against investigated strains of bacteria and fungi. This highlights the compound's potential role in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

• Anticancer Potential : Sequential synthesis of piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids and their evaluation as anticancer agents have shown promising results. Some of these compounds exhibit strong anticancer activities, suggesting their potential in cancer therapy development (Rehman et al., 2018).

Novel Compound Synthesis

Innovative approaches in organic synthesis involve the use of "4-Methyl-2-(piperidin-4-ylmethyl)-1,3-thiazole-5-carboxylic acid dihydrochloride" or similar compounds as key intermediates or building blocks for generating new chemical entities. These entities often possess unique structural features and potential therapeutic applications:

• Development of Heterocyclic Compounds : Novel synthetic routes have been developed for creating heterocyclic compounds that incorporate the piperidine motif, demonstrating the compound's versatility in medicinal chemistry and drug discovery processes (Khalil et al., 2017).

• Enzyme Inhibitor Synthesis : The compound has been used in the synthesis of enzyme inhibitors, offering insights into the development of targeted therapies for various diseases. This includes the creation of novel dispiro heterocycles with AChE inhibitory activity, which could be significant in treating neurological disorders (Sivakumar et al., 2013).